Cas no 17199-24-5 (Phenol,2-chloro-4-(1,1,3,3-tetramethylbutyl)-)
17199-24-5 structure
Product Name:Phenol,2-chloro-4-(1,1,3,3-tetramethylbutyl)-
CAS No:17199-24-5
MF:C14H21ClO
MW:240.768943548203
CID:152641
PubChem ID:28396
Update Time:2025-04-19
Phenol,2-chloro-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-chloro-4-(1,1,3,3-tetramethylbutyl)-
- 2-CHLORO-4-(1,1,3,3-TETRAMETHYLBUTYL)PHENOL
- 2-chloro-4-(2,4,4-trimethylpentan-2-yl)phenol
- 2-Chlor-4-(1,1,3,3-tetramethyl-butyl)-phenol
- 2-chloro-4-(1,1,3,3-tetramethyl-butyl)-phenol
- 2-Chloro-4-tert-octylphenol
- 3-Chlor-4-hydroxy-1-(1.1.3.3-tetramethyl-butyl)-benzol
- AC1L1F8V
- CTK8H2400
- NSC9891
- SureCN9082692
- NSC-9891
- DTXSID4066173
- Phenol, 2-chloro-4-(1,1,3,3-tetramethylbutyl)-
- CLYCAZNGUGDEBH-UHFFFAOYSA-N
- 2-Chloro-4-(1,3,3-tetramethylbutyl)phenol
- DKB6SR9SPN
- NSC 9891
- SCHEMBL9082692
- 17199-24-5
-
- Inchi: 1S/C14H21ClO/c1-13(2,3)9-14(4,5)10-6-7-12(16)11(15)8-10/h6-8,16H,9H2,1-5H3
- InChI Key: CLYCAZNGUGDEBH-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)O
Computed Properties
- Exact Mass: 240.12823
- Monoisotopic Mass: 240.1280930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 4.75940
Phenol,2-chloro-4-(1,1,3,3-tetramethylbutyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
17199-24-5 (Phenol,2-chloro-4-(1,1,3,3-tetramethylbutyl)-) Related Products
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